methoxy]carbonyl})amino}butanoic acid CAS No. 2137606-58-5](/img/no-structure.png)
4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid
Overview
Description
4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid is a useful research compound. Its molecular formula is C26H23ClFNO4 and its molecular weight is 467.9. The purity is usually 95.
BenchChem offers high-quality 4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid' involves the use of several chemical reactions to form the final product. The starting materials are chosen based on their ability to react with each other to form the desired compound. The reactions are carefully selected to ensure that the final product is pure and of high quality.", "Starting Materials": [ "2-chloro-4-fluorobenzyl chloride", "9H-fluoren-9-ylmethanol", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "N-hydroxysuccinimide", "ethyl 4-aminobutanoate", "dicyclohexylcarbodiimide", "acetic acid", "sodium hydroxide", "chloroacetic acid", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-4-fluorobenzyl chloride by reacting 2-chloro-4-fluorobenzyl alcohol with thionyl chloride in the presence of pyridine.", "Step 2: Synthesis of 9H-fluoren-9-ylmethoxyacetic acid by reacting 9H-fluoren-9-ylmethanol with chloroacetic acid in the presence of sodium bicarbonate.", "Step 3: Synthesis of N-hydroxysuccinimide ester of 9H-fluoren-9-ylmethoxyacetic acid by reacting 9H-fluoren-9-ylmethoxyacetic acid with N-hydroxysuccinimide and dicyclohexylcarbodiimide in the presence of N,N-dimethylformamide.", "Step 4: Synthesis of ethyl 4-aminobutanoate hydrochloride by reacting ethyl 4-aminobutanoate with hydrochloric acid in the presence of water.", "Step 5: Synthesis of 4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid by reacting 2-chloro-4-fluorobenzyl chloride, N-hydroxysuccinimide ester of 9H-fluoren-9-ylmethoxyacetic acid, and ethyl 4-aminobutanoate hydrochloride in the presence of triethylamine, diisopropylethylamine, and sodium hydroxide." ] } | |
CAS RN |
2137606-58-5 |
Product Name |
4-{[(2-chloro-4-fluorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}butanoic acid |
Molecular Formula |
C26H23ClFNO4 |
Molecular Weight |
467.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6254418.png)